Cas no 1113014-53-1 (2-(4-((2-Fluoroethyl)amino)phenyl)benzo[d]thiazol-6-ol)

• Product Name: 2-(4-((2-Fluoroethyl)amino)phenyl)benzo[d]thiazol-6-ol
• CAS No: 1113014-53-1
• MF: C₁₅H₁₃FN₂OS
• MW: 288.339925527573
• CID: 1066478
• PubChem ID: 73553986
• Update Time: 2025-04-20

2-(4-((2-Fluoroethyl)amino)phenyl)benzo[d]thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• FBTA
• 2-(4-((2-Fluoroethyl)amino)phenyl)benzo[d]thiazol-6-ol
• 2-[4-(2-fluoroethylamino)phenyl]-1,3-benzothiazol-6-ol
• 2-{4-[(2-FLUOROETHYL)AMINO]PHENYL}-1,3-BENZOTHIAZOL-6-OL
• 2-[4'-(2-Fluoroethyl)aminophenyl]-6-hydroxybenzothiazole
• 1113014-53-1

• Inchi： 1S/C15H13FN2OS/c16-7-8-17-11-3-1-10(2-4-11)15-18-13-6-5-12(19)9-14(13)20-15/h1-6,9,17,19H,7-8H2
• InChI Key： AMRCSPITBQTAKS-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1C1C=CC(=CC=1)NCCF)O

Computed Properties

• Exact Mass: 288.07326238g/mol
• Monoisotopic Mass: 288.07326238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 73.4Ų